Cas no 121074-61-1 (1,3-Dioxolane,4,4,5,5-tetramethyl-2-(phenylmethyl)-)

1,3-Dioxolane,4,4,5,5-tetramethyl-2-(phenylmethyl)- structure
121074-61-1 structure
Product Name:1,3-Dioxolane,4,4,5,5-tetramethyl-2-(phenylmethyl)-
CAS No:121074-61-1
MF:C13H19BO2
MW:218.099764108658
CID:133278
PubChem ID:3864964
Update Time:2025-04-19

1,3-Dioxolane,4,4,5,5-tetramethyl-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxolane,4,4,5,5-tetramethyl-2-(phenylmethyl)-
    • 2-Benzyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • Benzylboronic acid pinacol ester
    • 2-benzyl-4,4,5,5-tetramethyl-1,3-dioxolane
    • AGN-PC-007S9E
    • C16H12BrNSe
    • CTK1G0227
    • h1-9,11H,10H2
    • Selenazole, 4-(4-bromophenyl)-2-(phenylmethyl)-
    • VLQQBFMNDWLXQA-UHFFFAOYSA-
    • EN300-222892
    • SCHEMBL142096
    • B3448
    • SY013341
    • J-508110
    • benzyl boronic acid pinacol ester
    • FT-0699342
    • 121074-61-1
    • Benzylboronic acid pinacol ester, 96%
    • 4,4,5,5-Tetramethyl-2-(phenylmethyl)-1,3,2-dioxaborolane
    • MFCD05663841
    • 87100-28-5
    • AB21925
    • YCNQPAVKQPLZRS-UHFFFAOYSA-N
    • CS-W000993
    • DTXSID801007338
    • DS-14900
    • 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(phenylmethyl)-
    • benzylboronic pinacol ester
    • Z1741972128
    • AKOS005259533
    • A935021
    • HY-W000993
    • Inchi: 1S/C13H19BO2/c1-12(2)13(3,4)16-14(15-12)10-11-8-6-5-7-9-11/h5-9H,10H2,1-4H3
    • InChI Key: YCNQPAVKQPLZRS-UHFFFAOYSA-N
    • SMILES: O1B(CC2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 220.146
  • Monoisotopic Mass: 220.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5A^2

Experimental Properties

  • Density: 0.98
  • Boiling Point: 269.6°Cat760mmHg
  • Flash Point: 116.9°C
  • PSA: 18.46000
  • LogP: 3.12690
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